Cas no 1250038-98-2 (2-Chloro-N-cyclopropyl-6-methylpyrimidin-4-amine)

2-Chloro-N-cyclopropyl-6-methylpyrimidin-4-amine structure
1250038-98-2 structure
Product Name:2-Chloro-N-cyclopropyl-6-methylpyrimidin-4-amine
CAS No:1250038-98-2
MF:C8H10ClN3
MW:183.638100147247
MDL:MFCD16767268
CID:822051
PubChem ID:53346646
Update Time:2025-04-19

2-Chloro-N-cyclopropyl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-cyclopropyl-6-methylpyrimidin-4-amine
    • (2-Chloro-6-methyl-pyrimidin-4-yl)-cyclopropyl-amine
    • 2-chloro-N-cyclopropyl-6-methyl-4-Pyrimidinamine
    • 2-chloro-N-cyclopropyl-6-methyl-pyrimidin-4-amine
    • SB55835
    • DTXSID40693571
    • CS-0314289
    • MFCD16767268
    • DB-353291
    • AKOS011766505
    • SR-01000652314
    • 4-Pyrimidinamine, 2-chloro-N-cyclopropyl-6-methyl-
    • 1250038-98-2
    • SR-01000652314-1
    • MDL: MFCD16767268
    • Inchi: 1S/C8H10ClN3/c1-5-4-7(11-6-2-3-6)12-8(9)10-5/h4,6H,2-3H2,1H3,(H,10,11,12)
    • InChI Key: UVTADUQYEZQCAM-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C)=CC(=N1)NC1CC1

Computed Properties

  • Exact Mass: 183.056
  • Monoisotopic Mass: 183.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.382
  • Boiling Point: 349.7±22.0 °C at 760 mmHg
  • Flash Point: 165.3±22.3 °C
  • PSA: 41.04000
  • LogP: 1.43460
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-N-cyclopropyl-6-methylpyrimidin-4-amine Security Information

2-Chloro-N-cyclopropyl-6-methylpyrimidin-4-amine Pricemore >>

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abcr
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abcr
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